Cas no 2229235-34-9 (5-(2,5-difluoro-4-methylphenyl)-1,2-oxazol-4-amine)

• Product Name: 5-(2,5-difluoro-4-methylphenyl)-1,2-oxazol-4-amine
• CAS No: 2229235-34-9
• MF: C₁₀H₈F₂N₂O
• MW: 210.180129051208
• CID: 6428633
• PubChem ID: 165648923
• Update Time: 2025-08-02

5-(2,5-difluoro-4-methylphenyl)-1,2-oxazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2,5-difluoro-4-methylphenyl)-1,2-oxazol-4-amine
• 2229235-34-9
• EN300-1762343

• Inchi： 1S/C10H8F2N2O/c1-5-2-8(12)6(3-7(5)11)10-9(13)4-14-15-10/h2-4H,13H2,1H3
• InChI Key： WKVHSNHHBOVVIC-UHFFFAOYSA-N
• SMILES： FC1=CC(C)=C(C=C1C1=C(C=NO1)N)F

Computed Properties

• Exact Mass: 210.06046921g/mol
• Monoisotopic Mass: 210.06046921g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52Ų

Additional information on 5-(2,5-difluoro-4-methylphenyl)-1,2-oxazol-4-amine

5-(2,5-Difluoro-4-methylphenyl)-1,2-oxazol-4-amine: A Comprehensive Overview of Its Properties and Applications

5-(2,5-difluoro-4-methylphenyl)-1,2-oxazol-4-amine (CAS No: 2229235-34-9) is a specialized chemical compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various scientific fields. This heterocyclic amine derivative belongs to the oxazole family, which is known for its diverse biological activities and pharmaceutical relevance. The compound's molecular structure combines a difluoromethylphenyl moiety with an oxazol-4-amine core, creating a molecule with interesting electronic properties and potential for selective interactions.

The growing interest in fluorinated heterocycles like 5-(2,5-difluoro-4-methylphenyl)-1,2-oxazol-4-amine stems from their enhanced metabolic stability and improved bioavailability compared to non-fluorinated analogs. Researchers are particularly interested in how the strategic placement of fluorine atoms and the methyl group affects the compound's physical properties and biological activity. Recent studies suggest that such fluorinated oxazole derivatives may offer advantages in drug design, particularly in addressing challenges related to molecular recognition and target binding.

From a synthetic chemistry perspective, CAS 2229235-34-9 represents an interesting case study in regioselective heterocycle formation. The compound's synthesis typically involves multi-step procedures that carefully control the introduction of the difluoro-methylphenyl substituent at the 5-position of the 1,2-oxazole ring. This synthetic complexity contributes to the compound's value in pharmaceutical research, where precise control over molecular architecture is crucial for developing selective bioactive molecules.

The physicochemical properties of 5-(2,5-difluoro-4-methylphenyl)-1,2-oxazol-4-amine make it particularly interesting for material science applications. The electron-withdrawing fluorine atoms and electron-donating amine group create a push-pull electronic system that could be valuable in designing organic electronic materials. Researchers are exploring its potential in organic semiconductors, where such fluorinated heteroaromatic compounds might contribute to improved charge transport properties.

In the context of current research trends, 5-(2,5-difluoro-4-methylphenyl)-1,2-oxazol-4-amine aligns with several hot topics in medicinal chemistry. The search for new antimicrobial agents has led to increased interest in fluorinated heterocycles, as they often demonstrate enhanced membrane permeability and target affinity. Additionally, the compound's structural features make it a candidate for investigation in kinase inhibitor research, where small molecule modulators are in high demand for therapeutic development.

The commercial availability of CAS 2229235-34-9 through specialty chemical suppliers has facilitated its adoption in various research programs. While not yet widely used in industrial applications, the compound serves as an important building block in academic and pharmaceutical research settings. Its price and availability reflect the challenges associated with synthesizing such multifunctional heterocyclic compounds, particularly those containing both fluorine substituents and reactive amine groups.

Quality control and characterization of 5-(2,5-difluoro-4-methylphenyl)-1,2-oxazol-4-amine typically involve advanced analytical techniques. High-performance liquid chromatography (HPLC) and mass spectrometry are commonly used to verify purity, while nuclear magnetic resonance (NMR) spectroscopy confirms the structure, particularly the positions of the fluorine atoms and methyl group. These analytical procedures are crucial given the compound's potential use in sensitive biological assays and material science applications.

From a safety perspective, proper handling procedures should be followed when working with 5-(2,5-difluoro-4-methylphenyl)-1,2-oxazol-4-amine, as with any laboratory chemical. While not classified as highly hazardous, standard precautions for handling organic amines and fluorinated compounds should be observed. Material Safety Data Sheets (MSDS) provided by suppliers offer specific guidance on storage conditions, personal protective equipment, and disposal methods for this compound.

The future research directions for CAS 2229235-34-9 are likely to focus on expanding its applications in medicinal chemistry and materials science. As computational methods for predicting molecular properties improve, researchers may discover new potential uses for this fluorinated oxazole derivative. The compound's unique combination of structural features positions it as a valuable tool for exploring structure-activity relationships in drug discovery and for developing novel functional materials with tailored electronic properties.

In conclusion, 5-(2,5-difluoro-4-methylphenyl)-1,2-oxazol-4-amine represents an interesting example of modern fluorinated heterocyclic chemistry. Its balanced combination of electronic properties, structural complexity, and potential bioactivity makes it a compound worth watching in both academic and industrial research settings. As synthetic methodologies advance and our understanding of structure-property relationships deepens, this compound may find broader applications across multiple scientific disciplines.